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Compound of Interest

Compound Name: 4'-O-Methylatalantoflavone

Cat. No.: B13445858

4'-O-Methylatalantoflavone: An Enigmatic
Flavonoid

Despite its defined chemical identity, 4'-O-Methylatalantoflavone remains a molecule of
significant obscurity within the scientific community. While its basic chemical properties are
cataloged by commercial suppliers, a comprehensive body of public research detailing its
structure, properties, and biological activities is currently unavailable. This technical guide aims
to consolidate the known information and highlight the significant knowledge gaps surrounding
this compound, providing a resource for researchers, scientists, and drug development
professionals interested in this potentially novel flavonoid.

Chemical Identity and Physicochemical Properties

4'-0O-Methylatalantoflavone is identified by the Chemical Abstracts Service (CAS) number
1205687-49-5.[1][2] Its molecular formula is C21H1805, corresponding to a molecular weight
of 350.36 g/mol .[1][2]

At present, there is no publicly available experimental data on the physicochemical properties
of 4'-O-Methylatalantoflavone. Key parameters such as melting point, boiling point, and
solubility in various solvents have not been reported in peer-reviewed literature. This lack of
fundamental data presents a significant hurdle for any formulation or experimental design.

Table 1: Physicochemical Properties of 4'-O-Methylatalantoflavone
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Property Value Source

CAS Number 1205687-49-5 MedChemExpress, Amsbio
Molecular Formula C21H1805 MedChemExpress
Molecular Weight 350.36 MedChemExpress

Melting Point Data not available

Solubility Data not available

Appearance Data not available

Chemical Structure

The precise chemical structure and stereochemistry of 4'-O-Methylatalantoflavone have not
been detailed in accessible scientific publications. The name suggests it is a derivative of
atalantoflavone with a methyl group at the 4'-O position. However, without spectroscopic data
such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass
Spectrometry (MS), the exact connectivity and spatial arrangement of atoms cannot be
definitively confirmed. The lack of published spectroscopic data prevents a detailed structural
elucidation.

Synthesis and Isolation

Detailed protocols for the synthesis or isolation of 4'-O-Methylatalantoflavone are not
available in the current body of scientific literature. While it is listed as a natural product by
some suppliers, the plant source and the methodology for its extraction and purification have
not been publicly disclosed.[1][2] Phytochemical investigations of Atalantia ceylanica, a plant
known to produce other flavonoids, do not mention the isolation of this specific compound.[1][3]
This information gap is a primary obstacle to obtaining the compound for research purposes
outside of direct procurement from a limited number of commercial sources.

Biological Activity and Signaling Pathways

There are currently no published studies describing the biological activities of 4'-O-
Methylatalantoflavone. Consequently, information regarding its potential therapeutic effects,
mechanism of action, and any associated signaling pathways is entirely unknown. In the
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absence of such research, it is not possible to create diagrams of signaling pathways or
experimental workflows related to its bioactivity.

Experimental Protocols

A critical component of any technical guide is the inclusion of detailed experimental
methodologies. Due to the absence of published research on 4'-O-Methylatalantoflavone,
there are no established protocols for its analysis, biological evaluation, or synthesis.

Future Outlook

The current state of knowledge on 4'-O-Methylatalantoflavone presents both a challenge and
an opportunity. The lack of data underscores the need for foundational research to characterize
this molecule fully. Future investigations should prioritize the following:

e Sourcing and Authentication: A clear identification of the natural source of 4'-O-
Methylatalantoflavone or the development of a reliable synthetic route is paramount.

o Structural Elucidation: Comprehensive spectroscopic analysis (1H NMR, 13C NMR, COSY,
HMBC, HSQC, IR, and high-resolution MS) is required to confirm its chemical structure.

¢ Physicochemical Characterization: Determination of fundamental properties like solubility,
melting point, and stability is essential for any further studies.

» Biological Screening: A broad-based screening of its biological activities (e.g., anticancer,
anti-inflammatory, antioxidant) would be the first step in uncovering its therapeutic potential.

Until such fundamental research is conducted and published, 4'-O-Methylatalantoflavone wiill
remain an intriguing but enigmatic compound in the vast landscape of natural products.
Researchers with the capabilities to perform these initial characterization studies are in a
position to make a significant contribution to the field of flavonoid chemistry and pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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